Cas no 158585-81-0 (4-Bromo-1,5-dimethyl-1h-imidazole)

• Product Name: 4-Bromo-1,5-dimethyl-1h-imidazole
• CAS No: 158585-81-0
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD09033089
• CID: 2194488
• PubChem ID: 15639182
• Update Time: 2025-04-21

4-Bromo-1,5-dimethyl-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,5-dimethyl-1h-imidazole
• 4-bromo-1,5-dimethylimidazole
• BS-15470
• DTXSID601300388
• EN300-3249869
• AKOS006329628
• MFCD09033089
• CS-0187837
• SCHEMBL10964790
• 158585-81-0
• STL586998
• DB-367355
• E74451
• IGA58581

• MDL： MFCD09033089
• Inchi： 1S/C5H7BrN2/c1-4-5(6)7-3-8(4)2/h3H,1-2H3
• InChI Key： QSAIPHWPPRDIEC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N(C=N1)C

Computed Properties

• Exact Mass: 173.97900
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 283.8±20.0 °C at 760 mmHg
• Flash Point: 125.4±21.8 °C
• PSA: 17.82000
• LogP: 1.49100
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-1,5-dimethyl-1h-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides